Cas no 2001-08-3 (1-Hexanone, 2-bromo-1-(4-chlorophenyl)-)

• Product Name: 1-Hexanone, 2-bromo-1-(4-chlorophenyl)-
• CAS No: 2001-08-3
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 1389633
• PubChem ID: 19861149
• Update Time: 2025-04-20

1-Hexanone, 2-bromo-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 2-bromo-1-(4-chlorophenyl)-
• DTXSID00600680
• NWPUHTHUZNZKGP-UHFFFAOYSA-N
• SCHEMBL10467094
• 2-Bromo-4'-chlorohexanophenone
• 2001-08-3
• 2-Bromo-1-(4-chlorophenyl)hexan-1-one

• Inchi： 1S/C12H14BrClO/c1-2-3-4-11(13)12(15)9-5-7-10(14)8-6-9/h5-8,11H,2-4H2,1H3
• InChI Key： NWPUHTHUZNZKGP-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)Cl)=O)CCCC

Computed Properties

• Exact Mass: 287.99172
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07